Cas no 477214-92-9 (N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide)

• Product Name: N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide
• CAS No: 477214-92-9
• MF: C₂₀H₁₇N₅O₂S₃
• MW: 455.576279401779
• CID: 5904178
• PubChem ID: 3276222
• Update Time: 2025-08-03

N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide
• 477214-92-9
• F0529-1090
• AKOS016369867
• N-[5-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• N-[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• Oprea1_668101
• N-(5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide

• Inchi： 1S/C20H17N5O2S3/c26-16(11-10-13-6-2-1-3-7-13)22-19-24-25-20(30-19)28-12-17(27)23-18-21-14-8-4-5-9-15(14)29-18/h1-9H,10-12H2,(H,21,23,27)(H,22,24,26)
• InChI Key： HSJFXWVEZZIODX-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2=NN=C(NC(CCC3C=CC=CC=3)=O)S2)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 455.05443832g/mol
• Monoisotopic Mass: 455.05443832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 179Ų

Additional information on N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide

Comprehensive Analysis of N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide (CAS No. 477214-92-9)

The compound N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide (CAS No. 477214-92-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3-benzothiazole and 1,3,4-thiadiazole moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel therapeutics in these areas.

One of the most searched questions in the scientific community is: "What are the biological activities of N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide?" Preliminary studies suggest that this compound exhibits notable anti-inflammatory and antioxidant properties, which align with current trends in targeting oxidative stress-related diseases. The presence of the phenylpropanamide group further enhances its potential for central nervous system (CNS) targeting, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the sulfanyl linker in N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide provides remarkable stability and flexibility, making it an attractive scaffold for structure-activity relationship (SAR) studies. This is particularly relevant given the increasing interest in fragment-based drug design and computational chemistry approaches. The compound's CAS No. 477214-92-9 is frequently searched in chemical databases, reflecting its importance in high-throughput screening campaigns.

Another trending topic in the pharmaceutical industry is the development of multi-target directed ligands (MTDLs). The structural complexity of N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide suggests it could interact with multiple biological targets simultaneously, addressing the current need for polypharmacology-based therapeutics. Its benzothiazole-thiadiazole hybrid core is particularly noteworthy, as these heterocycles are known for their diverse pharmacological profiles.

In terms of drug-likeness, N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide demonstrates favorable Lipinski's rule of five parameters, making it a promising lead compound for further optimization. The scientific community is actively investigating its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are crucial for preclinical development. Recent searches on AI-driven drug discovery platforms have highlighted this compound's potential in virtual screening workflows.

The synthetic accessibility of CAS No. 477214-92-9 is another area of interest, with researchers exploring efficient green chemistry approaches for its preparation. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing. The compound's crystallinity and solubility characteristics are also under investigation, as these properties significantly impact formulation development.

From a commercial perspective, N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide is increasingly listed in chemical catalogues as a research chemical, reflecting its rising demand in academic and industrial laboratories. Its potential applications in personalized medicine and precision oncology are particularly exciting, given the current focus on targeted therapies.

In conclusion, N-5-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-phenylpropanamide (CAS No. 477214-92-9) represents a fascinating case study in modern drug discovery. Its unique structural features, combined with promising biological activities, position it as a valuable compound for addressing some of the most pressing challenges in contemporary medicinal chemistry. As research continues, this molecule may well emerge as a key player in the development of next-generation therapeutics.